Cas no 89132-17-2 (Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]-)
89132-17-2 structure
Product Name:Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]-
CAS No:89132-17-2
MF:C30H39N5
MW:469.664166688919
CID:611250
PubChem ID:71322295
Update Time:2025-04-19
Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]-
- N-decyl-N-ethyl-4-[(4-phenyldiazenylphenyl)diazenyl]aniline
- DTXSID90751993
- N-Decyl-N-ethyl-4-[(E)-{4-[(E)-phenyldiazenyl]phenyl}diazenyl]aniline
- 89132-17-2
-
- Inchi: 1S/C30H39N5/c1-3-5-6-7-8-9-10-14-25-35(4-2)30-23-21-29(22-24-30)34-33-28-19-17-27(18-20-28)32-31-26-15-12-11-13-16-26/h11-13,15-24H,3-10,14,25H2,1-2H3/b32-31+,34-33+
- InChI Key: OGBHLUNPQXIPBE-HSBKYFPUSA-N
- SMILES: N(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(CC)CCCCCCCCCC
Computed Properties
- Exact Mass: 469.32054627g/mol
- Monoisotopic Mass: 469.32054627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 15
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 52.7Ų
Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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